Cas no 16239-18-2 (1,6-Dibromonaphthalen-2-ol)
1,6-Dibromonaphthalen-2-ol is a brominated naphthalene derivative characterized by the presence of bromine substituents at the 1 and 6 positions and a hydroxyl group at the 2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized naphthalene-based structures. Its bromine atoms enhance reactivity, enabling selective cross-coupling reactions such as Suzuki or Sonogashira couplings, while the hydroxyl group offers further derivatization potential. The compound's well-defined structure and high purity make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions ensures reliable handling and storage for laboratory and industrial use.
1,6-Dibromonaphthalen-2-ol structure
Product Name:1,6-Dibromonaphthalen-2-ol
CAS No:16239-18-2
MF:C10H6Br2O
MW:301.962041378021
MDL:MFCD00003870
CID:50372
PubChem ID:27768
Update Time:2025-06-07
1,6-Dibromonaphthalen-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Dibromonaphthalen-2-ol
- 1,6-Dibromo-2-naphthol
- 1,6-Dibromo-2-hydroxynaphthalene
- 2-Naphthol,1,6-dibromo- (6CI,8CI)
- 1,6-Dibromo-2-naphthalenol
- 1,6-Dibromo-b-naphthol
- 2-Hydroxy-1,6-dibromonaphthalene
- NSC 9870
- 2-Naphthalenol, 1,6-dibromo-
- 2-NAPHTHOL, 1,6-DIBROMO-
- 1,6-Dibromo-beta-naphthol
- 1,6-Dibromo-.beta.-naphthol
- VKESFYLPKHQOOA-UHFFFAOYSA-N
- NSC9870
- PubChem22920
- 2-Naphthol,6-dibromo-
- 1,6 Dibromo-2-napthol
- 2-Naphthalenol,6-dibromo-
- KSC494I2P
- 1,6-dibromo-naphthalen-2-ol
- ARONIS001212
- WLN: L66J
- J-009931
- SR-01000312287-1
- MFCD00003870
- W9S75P5MUJ
- WLN: L66J BE CQ HE
- AC-22895
- 16239-18-2
- BRN 2092298
- NS00025303
- NSC-9870
- DTXSID0075100
- VKESFYLPKHQOOA-UHFFFAOYSA-
- SY051565
- D1872
- SCHEMBL50832
- EN300-170624
- EINECS 240-356-6
- AM20030095
- AI3-19853
- A23844
- InChI=1/C10H6Br2O/c11-7-2-3-8-6(5-7)1-4-9(13)10(8)12/h1-5,13H
- CS-0097759
- AKOS000274066
- SR-01000312287
- DS-16396
- FT-0606997
- STK084906
-
- MDL： MFCD00003870
- Inchi： 1S/C10H6Br2O/c11-7-2-3-8-6(5-7)1-4-9(13)10(8)12/h1-5,13H
- InChI Key： VKESFYLPKHQOOA-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C2C=C(C=CC2=1)Br)O
- BRN： 2092298
Computed Properties
- Exact Mass: 299.87900
- Monoisotopic Mass: 299.87854
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 4.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.7523 (rough estimate)
- Melting Point: 104.0 to 108.0 deg-C
- Boiling Point: 368.5 °C at 760 mmHg
- Flash Point: 176.6 °C
- Refractive Index: 1.5560 (estimate)
- PSA: 20.23000
- LogP: 4.07040
- Solubility: Not determined
1,6-Dibromonaphthalen-2-ol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39-S24/25
- RTECS：QL3500000
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
1,6-Dibromonaphthalen-2-ol Customs Data
- HS CODE：2908199090
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
1,6-Dibromonaphthalen-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219005837-500g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 95% | 500g |
998.00 USD | 2021-06-15 | |
| TRC | B426268-10mg |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B426268-50mg |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B426268-100mg |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D856259-25g |
1,6-Dibromo-2-naphthol |
16239-18-2 | ≥98% | 25g |
160.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D1872-250g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 95.0%(T) | 250g |
5320.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D1872-25g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 95.0%(T) | 25g |
590.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MT727-25g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 97% | 25g |
247CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MT727-100g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 97% | 100g |
651.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MT727-5g |
1,6-Dibromonaphthalen-2-ol |
16239-18-2 | 97% | 5g |
56.0CNY | 2021-08-06 |
1,6-Dibromonaphthalen-2-ol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:16239-18-2)1,6-Dibromonaphthalen-2-ol
Order Number:A23844
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):265.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16239-18-2)1,6-Dibromo-2-Naphthol
Order Number:LE150
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com
1,6-Dibromonaphthalen-2-ol Related Literature
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1. 309. The action of formaldehyde on proteinsRobert D. Haworth,Roy MacGillivray,David H. Peacock J. Chem. Soc. 1950 1493
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2. 309. The action of formaldehyde on proteinsRobert D. Haworth,Roy MacGillivray,David H. Peacock J. Chem. Soc. 1950 1493
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3. XCVII.—Syntheses of thioxinsHerbert A. Stevenson,Samuel Smiles J. Chem. Soc. 1931 718
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4. 198. Aminohydroxynaphthoic acids. Part II. Attempted synthesis of 7-amino-4-hydroxy-2-naphthoic acid (“carboxy j-acid”) from 3-amino-2-naphthoic acidW. F. Beech,N. Legg J. Chem. Soc. 1950 961
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J. N. Ashley,J. F. Grove,T. Henshall J. Chem. Soc. 1948 261
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